Cas no 1780190-67-1 (1-(3-bromo-5-methylthiophen-2-yl)cyclopropan-1-ol)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)cyclopropan-1-ol
• CAS No: 1780190-67-1
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6258024
• PubChem ID: 84795830
• Update Time: 2025-05-22

1-(3-bromo-5-methylthiophen-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)cyclopropan-1-ol
• EN300-1916425
• 1780190-67-1

• Inchi： 1S/C8H9BrOS/c1-5-4-6(9)7(11-5)8(10)2-3-8/h4,10H,2-3H2,1H3
• InChI Key： QYFIILDCKBHGAN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CC1)O

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)cyclopropan-1-ol

Compound 1780190-67-1: 1-(3-Bromo-5-Methylthiophen-2-Yl)Cyclopropan-1-Ol

Compound 1780190-67-1, also known as 1-(3-bromo-5-methylthiophen-2-yl)cyclopropan-1-ol, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent studies, particularly in the fields of drug discovery and material science, due to its intriguing structural features and reactivity. The molecule consists of a cyclopropane ring attached to a thiophene derivative, which introduces both electronic and steric effects that can be exploited in synthetic chemistry.

The synthesis of compound 1780190-67-1 involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, which are critical in constructing the thiophene-cyclopropane linkage. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

The structural uniqueness of compound 178067 lies in its cyclopropane ring, which is known for its high ring strain. This strain makes the compound highly reactive under certain conditions, making it a valuable intermediate in organic synthesis. Recent studies have demonstrated its utility in forming complex ring systems through [2+2] cycloaddition reactions. Additionally, the presence of bromine and methyl groups on the thiophene ring introduces additional functionalization opportunities, allowing for further chemical modifications to tailor properties for specific applications.

In terms of applications, compound 178067 has shown promise in drug discovery programs targeting various diseases. Its ability to act as a scaffold for bioactive molecules has been highlighted in recent publications. For example, researchers have reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting potential use in developing therapeutic agents. Furthermore, its electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors.

The study of compound 178067 has also contributed to our understanding of thiophene chemistry. The thiophene moiety is known for its aromaticity and stability, but when substituted with electron-withdrawing groups like bromine, it becomes more reactive towards electrophilic substitution. This reactivity has been leveraged in designing novel synthetic pathways for complex molecules. Recent research has focused on using this compound as a building block for constructing heterocyclic frameworks, which are essential components of many pharmaceuticals.

In conclusion, compound 178067, or 1-(3-bromo-5-methylthiophen-2-y-l)cyclopropanol, represents an exciting area of research with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.